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Compound of Interest

Compound Name: 2-Methyl-5-phenylpyrimidine

CAS No.: 34771-47-6

Cat. No.: B3261769

Get Quote

Executive Summary
In the landscape of modern medicinal chemistry and drug development, the pyrimidine scaffold

represents a privileged pharmacophore, frequently deployed in kinase inhibitors, central

nervous system (CNS) agents, and anti-infectives. Specifically, 2-methyl-5-phenylpyrimidine
serves as a critical bi-aryl building block. This technical whitepaper provides an in-depth

analysis of its chemical structure, electronic properties, and validated synthetic methodologies.

Designed for application scientists and synthesis chemists, this guide emphasizes the

mechanistic causality behind reaction conditions and establishes self-validating protocols for

reproducible scale-up.

Chemical Identity & Structural Analytics
The IUPAC name for this compound is strictly 2-methyl-5-phenylpyrimidine. Structurally, it

consists of a 1,3-diazine (pyrimidine) core, substituted at the C2 position with a methyl group

and at the C5 position with a phenyl ring.
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The pyrimidine ring is inherently

-deficient due to the electronegativity of the two nitrogen atoms. The substitution pattern in 2-
methyl-5-phenylpyrimidine creates a unique electronic push-pull dynamic:

C2-Methyl Group: Provides a weak inductive electron-donating effect (+I), which slightly

stabilizes the electron-deficient core.

C5-Phenyl Group: Extends the

-conjugation of the system. Because it is located at the C5 position (the least electron-
deficient carbon on the pyrimidine ring), it is less susceptible to nucleophilic attack compared
to the C2, C4, or C6 positions.

Quantitative Physicochemical Parameters
Parameter Value Structural Significance

IUPAC Name 2-methyl-5-phenylpyrimidine
Standardized nomenclature for

regulatory filing.

CAS Registry Number 34771-47-6
Unique identifier for chemical

sourcing.

Molecular Formula C₁₁H₁₀N₂
Defines the exact atomic

composition.

Molecular Weight 170.21 g/mol

Low molecular weight, ideal for

fragment-based drug design

(FBDD).

Symmetry (approximate)
C4 and C6 protons are

chemically equivalent in NMR.

Synthetic Methodologies: A Mechanistic Perspective
To access 2-methyl-5-phenylpyrimidine, chemists typically choose between de novo ring

condensation and late-stage cross-coupling. For drug development applications where

modularity is paramount, the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling is the

superior route[1].
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Causality of Reaction Design
The cross-coupling between 5-bromo-2-methylpyrimidine and phenylboronic acid is highly

efficient. The electron-withdrawing nature of the pyrimidine ring accelerates the initial oxidative

addition of Pd(0) into the C-Br bond. We utilize Pd(dppf)Cl₂ as the catalyst; the bidentate nature

of the dppf ligand enforces a cis-geometry on the palladium intermediate, which

thermodynamically drives the final reductive elimination step, preventing catalyst stalling. The

inclusion of water in the solvent system is non-negotiable—it dissolves the potassium

carbonate base, which is mechanistically required to coordinate with the boronic acid, forming

the reactive boronate ate-complex necessary for transmetalation.
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Figure 1: Divergent synthetic pathways for 2-methyl-5-phenylpyrimidine.
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Self-Validating Protocol: Suzuki-Miyaura Cross-Coupling
This protocol incorporates built-in validation checkpoints to ensure system integrity and product

fidelity.

Step 1: Reagent Assembly & Degassing

Action: In a Schlenk flask, combine 5-bromo-2-methylpyrimidine (1.0 eq), phenylboronic acid

(1.2 eq), K₂CO₃ (2.5 eq), and Pd(dppf)Cl₂ (0.05 eq). Add a solvent mixture of

Toluene/EtOH/H₂O (2:1:1 v/v/v).

Causality: Sparge the mixture with N₂ gas for 15 minutes. Oxygen is a triplet diradical that

will irreversibly oxidize the active Pd(0) species to an inactive Pd(II) complex, halting the

catalytic cycle.

Step 2: Thermal Activation

Action: Heat the reaction mixture to 90°C under an inert atmosphere for 4–6 hours.

Validation Checkpoint 1 (TLC): Monitor the reaction via Thin Layer Chromatography

(Hexane:EtOAc 3:1). The starting bromide will consume, and a new, highly UV-active spot

(the extended

-system of the product) will appear at a lower

.

Step 3: Workup & Purification

Action: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic

layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via silica gel flash

chromatography.

Step 4: Structural Validation (NMR System Check)

Action: Dissolve the purified product in CDCl₃ and acquire a ¹H NMR spectrum.
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Validation Checkpoint 2 (NMR): The protocol is successful if the spectrum exhibits a singlet

integrating to 3H at ~2.7 ppm (C2-methyl), a multiplet integrating to 5H at ~7.4–7.6 ppm (C5-

phenyl), and a distinct singlet integrating to 2H at ~8.8 ppm (representing the symmetric C4

and C6 pyrimidine protons).

Reactivity Profiling & N-Oxidation Dynamics
Understanding the late-stage functionalization of 2-methyl-5-phenylpyrimidine is critical for

expanding heteroaromatic space in drug discovery[2]. One of the most mechanistically

fascinating reactions of this scaffold is N-oxidation.

Due to the extreme electron deficiency of the pyrimidine ring, forming a di-N-oxide is

thermodynamically prohibitive. The first oxidation severely depletes the electron density of the

remaining nitrogen, rendering it inert to further oxidation. When 2-methyl-5-phenylpyrimidine
is treated with organic peracids (e.g., m-CPBA) or H₂O₂ in acetic acid, it selectively yields 2-
methyl-5-phenylpyrimidine 1-oxide[3].

However, causality dictates that reaction conditions must be strictly controlled. If excess oxidant

is applied under thermal stress, the peracid can nucleophilically attack the C=N double bond.

This initiates an unexpected ring-cleavage and contraction cascade, resulting in the formation

of imidazole derivatives and the extrusion of carbon fragments[3].
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Figure 2: Chemoselective N-oxidation vs. over-oxidation ring cleavage dynamics.
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Reaction Optimization Parameters for N-Oxidation
Oxidant
System

Stoichiometry Temp (°C)
Primary
Outcome

Mechanistic
Note

m-CPBA / CHCl₃ 1.1 eq 0 to 25 Mono-N-oxide
Mild electrophilic

oxygen transfer.

H₂O₂ / AcOH 1.5 eq 70 Mono-N-oxide

Requires thermal

activation for

peracetic acid

formation.

H₂O₂ / AcOH >3.0 eq 90+
Imidazole +

Benzoic Acid

Nucleophilic

attack by peracid

triggers ring

contraction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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